Cas no 16386-93-9 (2,2-dimethylpent-4-enoic acid)

• Product Name: 2,2-dimethylpent-4-enoic acid
• CAS No: 16386-93-9
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.1690
• MDL: MFCD00012304
• CID: 50400
• PubChem ID: 140065

2,2-dimethylpent-4-enoic acid Properties

Names and Identifiers

• 2,2-Dimethylpent-4-enoic acid
• 2,2-Dimethyl-4-pentenoic Acid
• EOS-61425
• RARECHEM AL BE 0684
• 2,2-Dimethyl-pent-4-enoic acid
• 4-Pentenoic acid, 2,2-dimethyl-
• 2,2-Dimethylpent-4-enoicacid
• 2,2-Dimethyl-4-pentenoic acid 95%
• 2,2-Dimethy1-4-pentenoic acid, 95%
• 8CR4G8F32N
• 2,2-DIMETHYL-4-PENTENOICACID
• LMFA01020121
• PubChem12797
• KSC495E3R
• 2,2-dimethyl4-pentenoic acid
• BGUAPYRHJPWVEM-UHFFFAOYSA-N
• SBB053609
• LS40113
• SY021108
• CS-W016552
• J-010098
• EN300-147778
• 16386-93-9
• D4354
• AKOS006223729
• MFCD00012304
• A26542
• 4-(4-HYDROXY-3-METHOXYPHENYL)BUTAN-2-ONEOXIME
• AMY31132
• 2,2-Dimethyl-4-pentenoic acid, 95%
• CHEBI:179475
• UNII-8CR4G8F32N
• BS-15581
• SCHEMBL293485
• DTXSID00167667
• F8885-1640
• FT-0600338
• DTXCID2090158
• DB-005813

• MDL： MFCD00012304
• InChIKey： BGUAPYRHJPWVEM-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2/c1-4-5-7(2,3)6(8)9/h4H,1,5H2,2-3H3,(H,8,9)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])=C([H])[H])=O

Computed Properties

• Exact Mass: 128.08373g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.08373g/mol
• Monoisotopic Mass: 128.08373g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.67330
• PSA: 37.30000
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 104-108 °C/20 mmHg(lit.)
• Melting Point: -9.25°C (estimate)
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.933 g/mL at 25 °C(lit.)

2,2-dimethylpent-4-enoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S27; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

2,2-dimethylpent-4-enoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%